Cas no 138112-83-1 (1-[2-(7-methoxynaphthalen-1-yl)ethyl]pyrrolidin-2-one)

• Product name: 1-[2-(7-methoxynaphthalen-1-yl)ethyl]pyrrolidin-2-one
• CAS No: 138112-83-1
• MF: C₁₇H₁₉NO₂
• MW: 269.33826
• CID: 1250401
• PubChem ID: 3071635

1-[2-(7-methoxynaphthalen-1-yl)ethyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(7-methoxynaphthalen-1-yl)ethyl]pyrrolidin-2-one
• 2-pyrrolidinone, 1-[2-(7-methoxy-1-naphthalenyl)ethyl]-
• DTXSID60929985
• WVCJRSXAPLOQKL-UHFFFAOYSA-N
• N-[2-(7-METHOXYNAPHTH-1-YL)ETHYL]-PYRROLIDIN-2-ONE
• 1-(2-(7-Methoxy-1-naphthalenyl)ethyl)-2-pyrrolidinone
• 2-Pyrrolidinone, 1-(2-(7-methoxy-1-naphthalenyl)ethyl)-
• SCHEMBL5929492
• 1-[2-(7-Methoxy-naphthalen-1-yl)-ethyl]-pyrrolidin-2-one
• CHEMBL111558
• 138112-83-1
• N-[2-(7-methoxynaphth-1-yl)ethyl]pyrrolidin-2-one
• N-(2-(7-Methoxynaphth-1-yl)ethyl)pyrrolidin-2-one
• BDBM50037220

• Inchi： InChI=1S/C17H19NO2/c1-20-15-8-7-13-4-2-5-14(16(13)12-15)9-11-18-10-3-6-17(18)19/h2,4-5,7-8,12H,3,6,9-11H2,1H3
• InChI Key： WVCJRSXAPLOQKL-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=CC=C2CCN3CCCC3=O)C=C1

Computed Properties

• Exact Mass: 269.14167
• Monoisotopic Mass: 269.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3

Experimental Properties

• PSA: 29.54